Cas no 104338-21-8 (1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride)

• Product Name: 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride
• CAS No: 104338-21-8
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4569427
• PubChem ID: 22669311
• Update Time: 2025-10-13

1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxy-3-methylphenyl)ethyl]amine hydrochloride
• 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride
• 104338-21-8
• 1-(4-Methoxy-3-methylphenyl)ethanaminehydrochloride
• SB77901
• 1-(4-Methoxy-3-methylphenyl)ethan-1-aminehydrochloride
• SCHEMBL5109952
• EN300-719174
• F88311
• [1-(4-Methoxy-3-methylphenyl)ethyl]amine HCl
• AKOS027426002
• MFCD28024726
• 1-(4-methoxy-3-methylphenyl)ethanamine;hydrochloride
• BS-40374
• 1-(4-Methoxy-3-methylphenyl)ethanamine hydrochloride
• 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-7-6-9(8(2)11)4-5-10(7)12-3;/h4-6,8H,11H2,1-3H3;1H
• InChI Key： CHMPFGWJXVRYEI-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(OC)C(C)=C1)C.[H]Cl

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: N/A℃

1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride

Introduction to 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride (CAS No. 104338-21-8)

1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride, identified by its CAS number 104338-21-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by a phenyl ring substituted with methoxy and methyl groups, linked to an ethylamine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical and pharmacological studies.

The structural configuration of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride imparts unique chemical properties that make it a valuable scaffold for drug discovery. The presence of the methoxy group at the 4-position and the methyl group at the 3-position of the phenyl ring influences its electronic distribution and reactivity. These substituents can modulate the compound's interaction with biological targets, such as enzymes and receptors, by affecting its lipophilicity, solubility, and binding affinity.

In recent years, there has been growing interest in aromatic amines due to their potential applications in treating neurological disorders, inflammation, and other metabolic conditions. The amine functional group in 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride is particularly relevant, as it can serve as a pharmacophore for developing molecules that interact with neurotransmitter systems. For instance, modifications at the amine moiety can fine-tune the compound's ability to cross the blood-brain barrier or interact with specific transporters.

One of the most compelling aspects of this compound is its versatility in serving as a precursor for more complex derivatives. Researchers have explored its utility in synthesizing novel analogs with enhanced pharmacological profiles. By varying the substitution patterns on the phenyl ring or introducing additional functional groups, scientists can generate compounds with tailored biological activities. Such derivatives may exhibit improved efficacy or reduced side effects compared to their parent compounds.

The hydrochloride salt form of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride is particularly advantageous in preclinical studies due to its stability and ease of formulation. This makes it easier to conduct rigorous testing in vitro and in vivo, ensuring that researchers can accurately assess its potential therapeutic applications. The compound's solubility also facilitates its use in high-throughput screening assays, where rapid dissolution is crucial for efficient screening of large libraries of compounds.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into how this compound binds to receptors and enzymes, offering a rational basis for designing more potent derivatives. These computational approaches complement traditional experimental methods, enabling researchers to predict and optimize the pharmacological properties of new analogs.

The pharmaceutical industry has shown particular interest in developing small molecule drugs that modulate neurotransmitter systems. 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride has been investigated as a potential lead compound for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. Its structural features suggest that it may interact with monoamine transporters and receptors, which are key players in regulating mood and movement.

In addition to its neurological applications, this compound has been explored for its anti-inflammatory properties. Amines derived from aromatic rings are known to inhibit inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Further research is needed to fully elucidate the mechanisms by which 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride exerts its anti-inflammatory effects, but preliminary studies are promising.

The synthesis of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

Quality control is paramount when working with pharmaceutical intermediates like 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and purity. These methods ensure that researchers receive consistent batches of material suitable for their studies.

The safety profile of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride is another critical consideration during development. While preliminary studies suggest that it exhibits moderate toxicity at high doses, further research is needed to establish safe dosing ranges and potential side effects. Animal models are commonly used to assess acute toxicity, while chronic toxicity studies provide insights into long-term exposure risks.

Regulatory agencies require comprehensive data on a drug's safety and efficacy before approving it for clinical use. The synthesis, characterization, and preclinical testing of 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride must adhere to stringent guidelines set forth by organizations such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations ensures that patients receive safe and effective medications.

The future prospects for 1-(4-Methoxy-3-methylphenyl)ethylamine Hydrochloride are promising given its diverse applications in drug discovery. As research continues, new derivatives may be developed with improved pharmacokinetic profiles or novel mechanisms of action. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical therapies that benefit patients worldwide.